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Compound of Interest

6-Chloro-5-methylpyridine-2-
Compound Name:
carbonitrile

Cat. No.: B1456811

Chemical Identity and Physicochemical
Properties

6-Chloro-5-methylpyridine-2-carbonitrile is a substituted pyridine derivative characterized by
the presence of a chloro, a methyl, and a nitrile group attached to the core aromatic ring. These
functional groups impart specific reactivity and properties that make it a valuable precursor in
multi-step synthesis.

Chemical Structure and Core Identifiers

The unique arrangement of its functional groups dictates its chemical behavior, particularly the
susceptibility of the chlorine atom at the 2-position to nucleophilic displacement.

IUPAC Name: 6-chloro-5-methyl-2-pyridinecarbonitrile[3]

CAS Number: 875293-89-3[3][4][5]

Molecular Formula: C7HsCIN2[3][4]

SMILES: CC1=C(CI)N=C(C=C1)C#N[4]

InChl Key: XUAHTIHTHZLYFK-UHFFFAOYSA-N[3]
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6-Chloro-5-methylpyridine-2-carbonitrile Figure 2: Key Reactivity Sites
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(Primary Reaction Hub) (Functional Group Transformation)

Pyridine Ring
(Core Scaffold)

1. Reaction Setup
(Substrate in Anhydrous DMF
under N2)

l

2. Reagent Addition
(Add K2COs, then Benzylamine)

'

3. Heating & Monitoring
(Heat to 80-100 °C, Monitor by TLC)

'

4. Aqueous Workup
(Quench with H20, Extract with EtOAC)

'

5. Purification
(Dry, Concentrate, Column Chromatography)

Final Product
(6-(benzylamino)-5-methylpicolinonitrile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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